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In the realm of high-performance polymers, both Thermoplastic Copolyester Elastomers

(TPCET) and Thermoplastic Polyurethanes (TPU) are prominent materials of choice for

researchers and drug development professionals, owing to their unique combination of

elasticity, strength, and biocompatibility. This guide provides an objective, data-driven

comparison of their performance characteristics to aid in material selection for demanding

scientific applications.

Executive Summary
TPCETs are renowned for their excellent heat resistance, chemical stability, and durability,

making them suitable for applications requiring resilience in harsh environments. TPUs, on the

other hand, are distinguished by their superior abrasion resistance, high elasticity, and

excellent performance at low temperatures. The selection between these two materials is

contingent on the specific performance requirements of the application, such as the operational

temperature range, chemical exposure, and mechanical stresses involved.

Quantitative Performance Data
The following table summarizes the key performance indicators for representative grades of

TPCET and TPU, providing a direct comparison of their mechanical and thermal properties.
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Property
TPCET
(Arnitel®
EL630)

TPCET
(Hytrel®
6356)

TPU
(Elastollan
® 1185 A)

TPU
(Estane®
58887)

Test
Method

Mechanical

Shore D

Hardness
63 63[1]

~37

(converted

from 89A)[2]

87A (Shore

A)

ISO 868 /

ASTM D2240

Tensile

Modulus
300 MPa[3] 280 MPa[4] - - ISO 527-1/-2

Stress at

Break
- 46 MPa[4] 35 MPa 45.0 MPa[5]

ISO 527-1/-2

/ DIN 53504

Strain at

Break
>300%[3] 490%[4] 600%[2] 610%[5]

ISO 527-1/-2

/ DIN 53504

Flexural

Modulus
330 MPa[3] 296 MPa[4] - - ISO 178

Thermal

Melting

Temperature
212 °C[3] - - -

ISO 11357-

1/-3

Glass

Transition

Temp.

-60 °C[3] - - -
ISO 11357-

1/-2

Deflection

Temp. (0.45

MPa)

115 °C[3] - - - ISO 75-1/-2

Vicat

Softening

Point

125 °C[3] - - 79.0 °C[5] ISO 306

Note: The data presented is based on publicly available datasheets for specific commercial

grades and should be considered representative. Actual properties may vary depending on the

specific grade, processing conditions, and end-use application.
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Experimental Protocols
The quantitative data presented in this guide is determined through standardized testing

methodologies to ensure accuracy and comparability. The following are detailed overviews of

the key experimental protocols employed.

Mechanical Properties
Tensile Properties (ASTM D638 / ISO 527, ASTM D412): This test determines the force

required to pull a specimen to its breaking point, providing critical information about its strength

and ductility.

Specimen Preparation: Dumbbell-shaped specimens are prepared by injection molding or

machining from a sheet of the material.

Procedure: The specimen is mounted in the grips of a universal testing machine. A tensile

load is applied at a constant rate of crosshead movement until the specimen fractures.

During this process, the applied load and the elongation of the specimen are continuously

monitored.

Key Data Obtained:

Tensile Strength at Break: The maximum stress the material can withstand before

fracturing.[3]

Elongation at Break: The percentage increase in length that the material undergoes before

fracturing.[3]

Tensile Modulus: A measure of the material's stiffness.[3]

Hardness (ASTM D2240 / ISO 868): This test measures the resistance of a material to

indentation.

Procedure: A specified indenter is forced into the material under a specific load. The depth of

indentation is measured and converted to a Shore hardness value. The Shore A scale is

used for softer elastomers, while the Shore D scale is for harder plastics.[6]
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Key Data Obtained: A numerical value on the Shore A or Shore D scale, indicating the

material's hardness.

Flexural Properties (ISO 178): This test measures the bending strength and stiffness of a

material.

Procedure: A rectangular specimen is supported at both ends and a load is applied to the

center. The load and deflection are measured until the specimen fails or reaches a specified

strain.

Key Data Obtained:

Flexural Strength: The maximum stress the material can withstand in bending before

yielding.

Flexural Modulus: A measure of the material's stiffness in bending.[7]

Thermal Properties
Deflection Temperature Under Load (HDT) (ASTM D648 / ISO 75): This test determines the

temperature at which a material begins to deform under a specific load.

Procedure: A rectangular test bar is subjected to a constant flexural stress (either 0.45 MPa

or 1.80 MPa) while the temperature is increased at a uniform rate.[8][9] The temperature at

which the bar deflects by a specified amount is recorded as the heat deflection temperature.

[8][9]

Key Data Obtained: The temperature at which the material exhibits a specified amount of

deflection.

Differential Scanning Calorimetry (DSC) (ISO 11357): This technique is used to determine

thermal transitions of a polymer.

Procedure: A small sample of the material is heated or cooled at a controlled rate in a

furnace. The difference in heat flow between the sample and a reference is measured as a

function of temperature.[10]

Key Data Obtained:
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Glass Transition Temperature (Tg): The temperature at which the amorphous regions of

the polymer transition from a rigid to a more flexible state.[10]

Melting Temperature (Tm): The temperature at which the crystalline regions of the polymer

melt.[10]

Chemical Resistance
Chemical Resistance Testing (ASTM D543 / ISO 22088-3): This test evaluates the resistance

of a material to various chemical agents.

Procedure: Test specimens are immersed in or exposed to the chemical agent for a specified

period and at a controlled temperature.[11][12] Changes in weight, dimensions, appearance,

and mechanical properties are then measured.[11][12] For environmental stress cracking

resistance (ISO 22088-3), specimens are subjected to a fixed flexural strain during chemical

exposure.[13]

Key Data Obtained: A qualitative and quantitative assessment of the material's resistance to

the specific chemical, including any swelling, degradation, or loss of mechanical strength.

Visualizations
To further elucidate the concepts discussed, the following diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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